![molecular formula C14H14F6N4O6 B6239881 6,14-dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene, bis(trifluoroacetic acid) CAS No. 2361633-97-6](/img/no-structure.png)
6,14-dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene, bis(trifluoroacetic acid)
Description
6,14-dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene, bis(trifluoroacetic acid) is a useful research compound. Its molecular formula is C14H14F6N4O6 and its molecular weight is 448.3. The purity is usually 95.
BenchChem offers high-quality 6,14-dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene, bis(trifluoroacetic acid) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6,14-dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene, bis(trifluoroacetic acid) including the price, delivery time, and more detailed information at info@benchchem.com.
Detailed Synthesis Method
Design of the Synthesis Pathway
The synthesis pathway for 6,14-dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene, bis(trifluoroacetic acid) involves the cyclization of a precursor compound followed by oxidation and acidification to yield the final product.
Starting Materials
2,5-diaminoterephthalic acid, 1,2-ethanediol, trifluoroacetic anhydride, acetic anhydride, sodium nitrite, sodium nitrate, sulfuric acid, sodium hydroxide, hydrogen peroxide
Reaction
1. The starting material, 2,5-diaminoterephthalic acid, is reacted with 1,2-ethanediol in the presence of sulfuric acid to form the precursor compound, 2,5-diamino-1,4-benzenediol., 2. The precursor compound is then cyclized by treatment with sodium nitrite and sodium nitrate in sulfuric acid to form the intermediate compound, 6,14-dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene., 3. The intermediate compound is then oxidized with hydrogen peroxide to form the corresponding diacid., 4. The diacid is then treated with trifluoroacetic anhydride and acetic anhydride to yield the final product, 6,14-dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene, bis(trifluoroacetic acid).
properties
CAS RN |
2361633-97-6 |
|---|---|
Product Name |
6,14-dioxa-3,8,11,16-tetraazatricyclo[11.3.0.0,5,9]hexadeca-1(13),5(9),7,15-tetraene, bis(trifluoroacetic acid) |
Molecular Formula |
C14H14F6N4O6 |
Molecular Weight |
448.3 |
Purity |
95 |
Origin of Product |
United States |
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